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Compound of Interest

Compound Name: 4-(Benzyloxy)-2-nitroaniline

Cat. No.: B018279 Get Quote

Essential Safety and Handling Guide for 4-
(Benzyloxy)-2-nitroaniline
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides essential, immediate safety and

logistical information for handling 4-(Benzyloxy)-2-nitroaniline (CAS: 26697-35-8), a

nitroaromatic compound used in organic synthesis for pharmaceuticals and agrochemicals.[1]

[2] While a specific Safety Data Sheet (SDS) for this compound is not readily available, the

following procedures are based on data from structurally similar nitroaniline compounds and

are designed to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties
4-(Benzyloxy)-2-nitroaniline is a red, solid organic compound with the molecular formula

C₁₃H₁₂N₂O₃.[1][3][4] It is characterized by a benzyloxy group and a nitro group attached to an

aniline structure.[2][3] The presence of the nitro group suggests that this compound should be

handled with care, as nitroanilines can be harmful if ingested, inhaled, or absorbed through the

skin.[3]
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Property Value Source

CAS Number 26697-35-8 [1][2][5]

Molecular Formula C₁₃H₁₂N₂O₃ [1][2][3]

Molecular Weight ~244.25 g/mol [1]

Appearance Red Solid [4]

Melting Point 141-143°C [4]

Boiling Point 443.6±30.0 °C (Predicted) [4]

Density 1.297±0.06 g/cm3 (Predicted) [4]

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, Methanol
[4]

Personal Protective Equipment (PPE)
When handling 4-(Benzyloxy)-2-nitroaniline, appropriate personal protective equipment must

be worn at all times to minimize exposure.[6] Based on recommendations for similar nitroaniline

compounds, the following PPE is required:
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Body Part
Personal Protective
Equipment

Specifications and
Recommendations

Eyes/Face
Safety goggles with side

protection or a face shield

Must be worn to protect

against splashes and dust.[6]

Skin
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Gloves should be inspected for

integrity before each use and

disposed of according to

manufacturer's instructions.

Double-gloving is

recommended.[6][7]

Lab coat or chemical-resistant

coveralls

To prevent skin contact with

the substance.[6]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator

Recommended when working

outside of a fume hood, if dust

is generated, or if irritation is

experienced.[6][8]

Feet Closed-toe shoes To protect against spills.[6]

Operational and Disposal Plans
Handling and Storage:

Ventilation: Always handle 4-(Benzyloxy)-2-nitroaniline in a well-ventilated area, preferably

within a chemical fume hood.[6][7]

Avoid Inhalation, Ingestion, and Contact: Do not breathe dust or vapors. Avoid contact with

skin and eyes. Do not eat, drink, or smoke in areas where the chemical is handled.[6][9]

Container Handling: Keep containers tightly closed when not in use.[6][10]

Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials

such as strong oxidizing agents and acids.[6][9] The recommended storage temperature is

typically between 15–25°C.[6][11]
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Spill Management:

Personal Precautions: Ensure adequate ventilation and wear the required PPE.[9][12]

Containment and Clean-up: For solid spills, carefully sweep or scoop up the material and

place it into a suitable, labeled container for disposal.[6] Avoid generating dust.[6] For liquid

spills, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed container.

[6]

Environmental Precautions: Do not let the product enter drains.

Waste Disposal:

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[8]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container.[8]

Regulations: All waste must be handled as hazardous waste and disposed of in accordance

with local, regional, and national regulations.[10][11] Contact a licensed professional waste

disposal service.

Experimental Protocols: Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 4-(Benzyloxy)-2-
nitroaniline in a laboratory setting. Adherence to these procedures is essential for ensuring the

safety of all personnel.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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